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Compound of Interest

Compound Name: Hydroxyatenolol-d7

Cat. No.: B13859743

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Hydroxyatenolol-d7, a
deuterated analog of a primary metabolite of the beta-blocker atenolol. This guide is intended
for researchers in pharmacology, drug metabolism, and analytical chemistry, offering insights
into its cost, relevant biological pathways, and its application as an internal standard in
quantitative bioanalysis.

Introduction to Hydroxyatenolol-d7

Hydroxyatenolol-d7 is the isotopically labeled form of Hydroxyatenolol, a metabolite of
Atenolol. Atenolol is a cardioselective [3-adrenergic blocker used in the management of
hypertension and angina pectoris. Due to the incorporation of seven deuterium atoms,
Hydroxyatenolol-d7 serves as an ideal internal standard for mass spectrometry-based
guantification of Hydroxyatenolol and Atenolol in biological matrices. Its chemical properties are
nearly identical to the unlabeled analog, but its increased mass allows for clear differentiation in
a mass spectrometer.

Cost of Hydroxyatenolol-d7 for Research

The cost of Hydroxyatenolol-d7 can vary significantly based on the supplier, purity, and
guantity purchased. For accurate and up-to-date pricing, it is recommended to request quotes
directly from the suppliers. The following table summarizes publicly available information and
suppliers.
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. Product . .
Supplier Quantity Price (EUR) Notes
Number
Toronto Price as of late
Research TRC-H802482- 2025.

_ _ 1mg 292.57 o
Chemicals (via 1MG Restrictions may
Fisher Scientific) apply.

) ] Offers custom
Clearsynth CS-T-100241 N/A Inquiry required
quotes.
Intended for use
Cayman ] ] )
] N/A N/A Inquiry required as an internal
Chemical
standard.
) A110023 ((R)- ] ) Offers custom
Simson Pharma N/A Inquiry required

Atenolol-d7)

synthesis.

Biological Context: The Atenolol Signhaling Pathway

Atenolol, the parent compound of Hydroxyatenolol, primarily acts by antagonizing the (31-

adrenergic receptor, which is predominantly found in cardiac tissue.[1][2][3] Understanding this

pathway is crucial for researchers investigating the pharmacodynamics of atenolol and its

metabolites. The binding of catecholamines (like norepinephrine) to the 31-adrenergic receptor

activates a Gs protein, which in turn stimulates adenylyl cyclase to produce cyclic AMP (CAMP).

[4] cAMP then activates Protein Kinase A (PKA), leading to a cascade of events that increase

heart rate and contractility.[4] Atenolol blocks this initial step, leading to its therapeutic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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